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Compound of Interest

Compound Name: 2-Bromoethane-1-sulfonamide

Cat. No.: B15307576 Get Quote

CAS Number: 51995-43-8

Structure:

Molecular Formula: C₂H₆BrNO₂S

Molecular Weight: 188.05 g/mol

IUPAC Name: 2-bromoethane-1-sulfonamide

Executive Summary
This technical guide provides a comprehensive overview of 2-Bromoethane-1-sulfonamide, a

halogenated alkyl sulfonamide. Due to the limited availability of specific experimental data for

this compound in publicly accessible literature, this document leverages established knowledge

of the broader class of sulfonamides to infer potential properties, synthesis routes, and

biological activities. The information presented herein is intended to serve as a foundational

resource for researchers, scientists, and professionals in drug development, offering insights

into the chemical nature and potential applications of this and structurally related compounds.

All data not specifically attributed to 2-Bromoethane-1-sulfonamide should be considered

representative of the sulfonamide class.
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While specific experimental data for 2-Bromoethane-1-sulfonamide is scarce, the following

table summarizes its known properties and provides predicted values based on its structure.

Property Value Source

CAS Number 51995-43-8 Sigma-Aldrich

Molecular Formula C₂H₆BrNO₂S -

Molecular Weight 188.05 g/mol Sigma-Aldrich

IUPAC Name 2-bromoethane-1-sulfonamide Sigma-Aldrich

Purity 95% Sigma-Aldrich

InChI Key
LHDCDABNXQYBJW-

UHFFFAOYSA-N
Sigma-Aldrich

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Bromoethane-1-sulfonamide are not

readily available in the peer-reviewed literature. However, a plausible synthetic route can be

extrapolated from general methods for sulfonamide synthesis. A common approach involves

the reaction of a sulfonyl chloride with an amine. In this case, the synthesis would likely

proceed via the ammonolysis of 2-bromoethanesulfonyl chloride.

General Experimental Protocol for the Synthesis of Alkyl Sulfonamides:

A solution of the corresponding alkyl sulfonyl chloride in an inert solvent (e.g., diethyl ether,

tetrahydrofuran) is cooled in an ice bath. To this, a solution of ammonia or a primary/secondary

amine in the same solvent is added dropwise with stirring. The reaction mixture is allowed to

warm to room temperature and stirred for several hours. The resulting ammonium salt

byproduct is removed by filtration. The filtrate is then concentrated under reduced pressure to

yield the crude sulfonamide, which can be further purified by recrystallization or

chromatography.
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Starting Materials

Reaction Steps

Purification

Alkyl Halide (e.g., 1,2-Dibromoethane)

Sulfonation to form Alkyl Sulfonyl Halide

Sulfonating Agent (e.g., Sodium Sulfite) Amine (e.g., Ammonia)

Ammonolysis/Amination

Filtration and Recrystallization/Chromatography

Final Product (2-Bromoethane-1-sulfonamide)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of alkyl sulfonamides.

Potential Biological Activity and Signaling Pathways
The biological activity of 2-Bromoethane-1-sulfonamide has not been specifically

characterized. However, the sulfonamide moiety is a well-established pharmacophore present

in a wide array of therapeutic agents, most notably antibacterial drugs.

Sulfonamides typically exert their antibacterial effect by acting as competitive inhibitors of the

enzyme dihydropteroate synthase (DHPS), which is crucial for the synthesis of folic acid in

bacteria. By blocking this pathway, sulfonamides inhibit bacterial growth and replication. It is
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plausible that 2-Bromoethane-1-sulfonamide, if biologically active, could operate through a

similar mechanism.

The presence of a bromoethyl group introduces a potential alkylating agent, which could confer

additional or different biological activities, such as enzyme inhibition through covalent

modification or potential cytotoxic effects. However, without experimental data, this remains

speculative.
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Caption: The canonical mechanism of action for antibacterial sulfonamides.

Conclusion
2-Bromoethane-1-sulfonamide is a halogenated alkyl sulfonamide whose specific properties

and biological activities are not extensively documented. Based on the well-established

chemistry and pharmacology of the sulfonamide class, it can be hypothesized to be a potential

antibacterial agent, likely acting through the inhibition of folic acid synthesis. The bromoethyl

moiety may introduce additional reactivity and biological effects. Further experimental

investigation is required to fully characterize this compound and elucidate its potential

applications in research and drug development. This guide provides a foundational

understanding based on analogous structures and general principles of sulfonamide chemistry.

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromoethane-1-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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